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Introduction

Celangulin V, a sesquiterpenoid B-dihydroagarofuran extracted from the root bark of Celastrus
angulatus, represents a promising avenue in the development of novel botanical insecticides.
Its unique mode of action and efficacy against various agricultural pests have positioned it as a
significant lead compound for bio-rational pest management strategies. This technical guide
provides an in-depth overview of Celangulin V, focusing on its insecticidal properties,
mechanism of action, and the experimental methodologies used to evaluate its efficacy.

Mechanism of Action: V-ATPase Inhibition

The primary insecticidal activity of Celangulin V stems from its potent and specific inhibition of
the vacuolar-type H+-ATPase (V-ATPase) in the midgut of susceptible insect larvae.[1][2][3][4]
V-ATPase is a multi-subunit enzyme responsible for pumping protons across membranes, a
critical process for maintaining the high pH of the lepidopteran midgut and for energizing
secondary transport systems.

Celangulin V acts as a non-competitive inhibitor, binding to the V-ATPase complex, with
evidence suggesting interaction with subunits A, B, and H.[5] This binding competitively inhibits
ATP hydrolysis at the enzyme's catalytic site. The subsequent disruption of the proton gradient
across the apical membrane of the midgut epithelial cells triggers a cascade of physiological
events, including:
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 Alteration of Midgut pH: The inhibition of proton pumping leads to a decrease in the luminal
pH of the midgut, disrupting the optimal conditions for digestive enzymes.

» Disruption of lon Homeostasis: The collapse of the proton motive force impairs the function
of secondary transporters that rely on the proton gradient, leading to an imbalance of ions
within the midgut cells.

» Depolarization of Membrane Potential: The altered ion flow results in the depolarization of
the apical membrane potential of the midgut cells.[6]

o Cellular Damage and Lysis: The sustained disruption of cellular homeostasis leads to
swelling of mitochondria, vesiculation of the endoplasmic reticulum, and ultimately, lysis of
the midgut epithelial cells, causing leakage of cellular contents into the gut lumen.[7]

This cascade of events culminates in feeding cessation, paralysis, and eventual death of the

insect.
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Preparation

Prepare Serial Dilutions Select Healthy, Uniform
of Celangulin V in Acetone Cabbage/Maize Leaf Discs

Treatment

Dip Leaf Discs in
Celangulin V Solution (10s)

:

Air Dry Treated
Leaf Discs

Exposure

Place Treated Leaf Disc
in Petri Dish

Y

Introduce 3rd Instar
Larvae (e.g., M. separata)

Incubation & Observation

Incubate at 25°C, 75% RH,
16:8 L:D Photoperiod

:

Assess Mortality and
Symptoms at 24, 48, 72h

Data Analysis

Calculate Corrected
Mortality (Abbott's Formula)

:

Determine LC50/LD50
via Probit Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15363912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

